Cas no 896345-66-7 (9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one)

9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one structure
896345-66-7 structure
Product Name:9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one
CAS No:896345-66-7
MF:C16H13N3O2S
MW:311.358321905136
CID:5911852
PubChem ID:7259366
Update Time:2025-10-30

9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-2-((2-oxo-2-phenylethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • MLS001234852
    • SMR000810992
    • 896345-66-7
    • 9-methyl-2-phenacylsulfanylpyrido[1,2-a][1,3,5]triazin-4-one
    • AKOS024659166
    • HMS3006C09
    • F2543-0762
    • CHEMBL1360467
    • 9-methyl-2-[(2-oxo-2-phenylethyl)sulfanyl]-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one
    • Inchi: 1S/C16H13N3O2S/c1-11-6-5-9-19-14(11)17-15(18-16(19)21)22-10-13(20)12-7-3-2-4-8-12/h2-9H,10H2,1H3
    • InChI Key: XHVWWRUJRDGDQL-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NC(SCC(C1=CC=CC=C1)=O)=NC2=O

Computed Properties

  • Exact Mass: 311.07284784g/mol
  • Monoisotopic Mass: 311.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 87.4Ų

9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>

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Additional information on 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one

Research Brief on 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS: 896345-66-7)

The compound 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS: 896345-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The structural analysis of 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one reveals a fused heterocyclic core that mimics the ATP-binding site of kinases, making it a potential candidate for targeted therapy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on this scaffold. The results demonstrated significant inhibitory activity against several oncogenic kinases, including EGFR and BRAF, with IC50 values in the low micromolar range. Molecular docking studies further elucidated the binding interactions, highlighting the importance of the sulfanyl and oxo-phenylethyl moieties in stabilizing the inhibitor-kinase complex.

Another key area of investigation has been the compound's pharmacokinetic properties. Preliminary in vivo studies in rodent models have shown favorable bioavailability and tissue distribution, although further optimization is required to improve metabolic stability. Researchers are also exploring the potential of this scaffold in combination therapies, particularly in overcoming resistance to existing kinase inhibitors.

In conclusion, 9-methyl-2-(2-oxo-2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one represents a promising lead compound for the development of next-generation kinase inhibitors. Future research should focus on optimizing its pharmacological profile and expanding its therapeutic applications. The ongoing studies underscore the importance of this scaffold in advancing precision medicine and targeted cancer therapies.

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